3-(3,4,5-trifluorophenyl)azetidine hydrochloride
Description
“3-(3,4,5-trifluorophenyl)azetidine hydrochloride” is a chemical compound with the CAS Number: 1956318-84-5 . It has a molecular weight of 223.63 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H9ClF3N . The average mass is 223.623 Da and the monoisotopic mass is 223.037567 Da .Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . The storage temperature is at room temperature .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4,5-trifluorophenyl)azetidine hydrochloride involves the reaction of 3,4,5-trifluorophenylacetonitrile with ethylene diamine followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3,4,5-trifluorophenylacetonitrile", "ethylene diamine", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 3,4,5-trifluorophenylacetonitrile is reacted with ethylene diamine in ethanol at reflux temperature for 24 hours to obtain 3-(3,4,5-trifluorophenyl)azetidine.", "Step 2: The reaction mixture is then hydrolyzed with 1M hydrochloric acid at room temperature for 2 hours.", "Step 3: The resulting mixture is then basified with 1M sodium hydroxide and extracted with ethyl acetate.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain the crude product.", "Step 5: The crude product is then dissolved in water and acidified with hydrochloric acid to obtain 3-(3,4,5-trifluorophenyl)azetidine hydrochloride as a white solid." ] } | |
CAS No. |
1956318-84-5 |
Molecular Formula |
C9H9ClF3N |
Molecular Weight |
223.6 |
Purity |
95 |
Origin of Product |
United States |
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